Ethyl 2-methyl-5-[(3-nitrobenzyl)oxy]-1-benzofuran-3-carboxylate

• IUPAC Name: ethyl 2-methyl-5-[(3-nitrophenyl)methoxy]-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C19H17NO6/c1-3-24-19(21)18-12(2)26-17-8-7-15(10-16(17)18)25-11-13-5-4-6-14(9-13)20(22)23/h4-10H,3,11H2,1-2H3
• InChI Key: CKZUEOZGIVWEFS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OC2=C1C=C(C=C2)OCC3=CC(=CC=C3)[N+](=O)[O-])C
• Molecular Formula: C19H17NO6
• Molecular Weight: 355.3 g/mol

Description

Ethyl 2-methyl-5-[(3-nitrobenzyl)oxy]-1-benzofuran-3-carboxylate is a chemical compound with the linear formula C19H17NO6. It has a molecular weight of 355.35. This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Scientific Research Applications

Synthesis and Biological Applications

Ethyl 2-methyl-5-[(3-nitrobenzyl)oxy]-1-benzofuran-3-carboxylate has been explored in various synthetic and biological studies:

• Synthesis of Novel Compounds : This chemical has been utilized in the synthesis of novel compounds. For instance, Gao et al. (2011) used a similar compound in the facile synthesis of novel methylenedioxy-bearing quinoline-3-carboxylic acid derivatives. These compounds were synthesized via a one-pot reaction, highlighting the potential of this compound in creating new chemical entities (Gao, Liu, Jiang, & Li, 2011).

• Development of Photonic Devices : In the field of photonics, Nair et al. (2022) studied the third-order nonlinear optical properties of hydrazone derivatives, one of which is structurally similar to this compound. These compounds show promise for applications in photonic devices due to their significant nonlinear optical behavior (Nair, Kaniyarakkal, Edappadikkunnummal, John, Palengara, Narendran, & Puthiyaveettil, 2022).

• Antitumor Activity : Klimova et al. (2012) explored the antitumor activity of compounds synthesized from ethyl 2-acyl-3-ferrocenylacrylates. These compounds showed in vitro antitumor activity, suggesting that derivatives of this compound could have potential applications in cancer research (Klimova, García, Klimova, Apan, López, Flores‐Álamo, & Martínez García, 2012).

Safety and Hazards

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